Cas no 5278-19-3 (methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate)

methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate structure
5278-19-3 structure
Product Name:methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
CAS No:5278-19-3
MF:C11H12N2O2S
MW:236.290181159973
CID:1584359
PubChem ID:753694
Update Time:2025-04-21

methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
    • 3-Amino-4,6-dimethyl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
    • Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4,6-dimethyl-, methyl ester
    • CHEBI:121855
    • SMR000281715
    • MFCD00453376
    • VU0012362-4
    • SR-01000508691
    • AG-205/03751006
    • 5278-19-3
    • WAY-298289
    • 52505-44-9
    • MLS000711948
    • methyl3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
    • DTXSID70967237
    • F3253-0019
    • AB00078817-01
    • BDBM50512257
    • SCHEMBL19769197
    • 3-amino-4,6-dimethyl-2-thieno[2,3-b]pyridinecarboxylic acid methyl ester
    • CCA50544
    • HMS1675K20
    • Z51406231
    • G63201
    • STK788789
    • HMS2643D23
    • CHEMBL1421830
    • SR-01000508691-1
    • UPCMLD0ENAT5752253:001
    • Q27210451
    • 11N-515S
    • EN300-6509674
    • AKOS000275765
    • CS-0117760
    • Inchi: 1S/C11H12N2O2S/c1-5-4-6(2)13-10-7(5)8(12)9(16-10)11(14)15-3/h4H,12H2,1-3H3
    • InChI Key: ZMZJLJJFYBUPKH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

  • Exact Mass: 236.06206
  • Monoisotopic Mass: 236.061948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4
  • XLogP3: 3

Experimental Properties

  • Density: 1.32
  • Boiling Point: 393.4°C at 760 mmHg
  • Flash Point: 191.7°C
  • Refractive Index: 1.662
  • PSA: 65.21
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